Cas no 1111260-35-5 (3-(3-bromophenyl)-6-({[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine)

• Product Name: 3-(3-bromophenyl)-6-({[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine
• CAS No: 1111260-35-5
• MF: C₂₂H₁₉BrN₄O₃S
• MW: 499.380262613297
• CID: 5387062
• Update Time: 2025-06-23

3-(3-bromophenyl)-6-({[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromophenyl)-6-[[[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]thio]pyridazine
• 3-(3-bromophenyl)-6-({[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine

• Inchi： 1S/C22H19BrN4O3S/c1-3-29-18-9-7-15(12-19(18)28-2)22-24-20(30-27-22)13-31-21-10-8-17(25-26-21)14-5-4-6-16(23)11-14/h4-12H,3,13H2,1-2H3
• InChI Key： ZZCDEMJOXMMQTG-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(Br)=C2)=NN=C(SCC2ON=C(C3=CC=C(OCC)C(OC)=C3)N=2)C=C1

Computed Properties

• Exact Mass: 498.036
• Monoisotopic Mass: 498.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109A^2

Experimental Properties

• Density: 1.53±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 668.6±65.0 °C(Predicted)
• pka: 0.77±0.10(Predicted)

Additional information on 3-(3-bromophenyl)-6-({[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine

Recent Advances in the Study of 3-(3-bromophenyl)-6-({[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine (CAS: 1111260-35-5)

The compound 3-(3-bromophenyl)-6-({[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine (CAS: 1111260-35-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest studies focusing on this compound, including its synthesis, biological activity, and potential mechanisms of action.

Recent literature highlights the synthetic pathways employed to produce 3-(3-bromophenyl)-6-({[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine. Researchers have optimized the reaction conditions to improve yield and purity, with particular emphasis on the formation of the 1,2,4-oxadiazole ring, a critical structural component. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been utilized to confirm the compound's structure and purity.

In terms of biological activity, preliminary studies suggest that this compound exhibits promising inhibitory effects on specific enzymatic targets involved in inflammatory and oncogenic pathways. For instance, in vitro assays have demonstrated its ability to modulate the activity of protein kinases and other signaling molecules, making it a potential candidate for further drug development. The presence of the bromophenyl and oxadiazole moieties is believed to contribute to its binding affinity and selectivity.

Further investigations into the pharmacokinetic properties of 3-(3-bromophenyl)-6-({[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine have revealed its moderate metabolic stability and acceptable bioavailability in animal models. These findings are crucial for its progression into preclinical studies. Additionally, molecular docking simulations have provided insights into its potential binding modes with target proteins, offering a foundation for structure-activity relationship (SAR) studies.

Despite these promising results, challenges remain in optimizing the compound's efficacy and reducing potential off-target effects. Future research directions may include the synthesis of analogs to enhance its pharmacological profile and the exploration of its therapeutic potential in disease models. Collaborative efforts between chemists and biologists will be essential to fully elucidate its mechanism of action and translational potential.

In conclusion, 3-(3-bromophenyl)-6-({[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine represents a compelling area of research in medicinal chemistry. Its unique structure and biological activity warrant further investigation to unlock its full therapeutic potential. This brief underscores the importance of continued exploration and collaboration in advancing this compound toward clinical applications.